Cas no 2229186-17-6 (tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate
• CAS No: 2229186-17-6
• MF: C₁₄H₂₁ClFN₃O₂
• MW: 317.78684592247
• CID: 6597901
• PubChem ID: 165756806
• Update Time: 2025-10-08

tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropyl]carbamate
• 2229186-17-6
• EN300-1885660

• Inchi： 1S/C14H21ClFN3O2/c1-13(2,3)21-12(20)19-8-14(4,7-17)10-9(15)5-6-18-11(10)16/h5-6H,7-8,17H2,1-4H3,(H,19,20)
• InChI Key： FJDMCIGHHFEHAH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(C)(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 317.1306328g/mol
• Monoisotopic Mass: 317.1306328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2229186-17-6)

The compound tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2229186-17-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-chloro-2-fluoropyridin-3-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel therapeutics, particularly in the fields of kinase inhibition and antimicrobial agents.

One of the key reasons for the growing attention toward tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate is its relevance in drug discovery and medicinal chemistry. The presence of both amino and carbamate functional groups allows for versatile chemical modifications, enabling the creation of derivatives with tailored biological activities. This adaptability aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds that can interact with specific biological pathways.

In addition to its pharmaceutical applications, this compound has garnered interest in agrochemical research. The 4-chloro-2-fluoropyridine scaffold is known for its herbicidal and pesticidal properties, making tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate a potential candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture and reduced chemical footprints, this molecule could play a pivotal role in designing environmentally friendly solutions.

The synthesis and characterization of CAS No. 2229186-17-6 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and accurate structural confirmation, which are critical for its application in research and development. The compound’s stability under various conditions also makes it suitable for long-term storage and transportation, addressing common challenges in the supply chain of fine chemicals.

From an industrial perspective, the demand for tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate is driven by its scalability and compatibility with modern green chemistry principles. Manufacturers are exploring eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global initiatives like the United Nations Sustainable Development Goals (SDGs). This focus on sustainability resonates with investors and stakeholders who prioritize corporate social responsibility (CSR) in the chemical sector.

Another area of interest is the compound’s potential in bioconjugation and proteomics. The amino group in its structure allows for covalent attachment to biomolecules, facilitating the development of diagnostic tools and therapeutic conjugates. This application is particularly relevant in the era of personalized healthcare, where biomarkers and targeted drug delivery systems are gaining traction.

In summary, tert-butyl N-3-amino-2-(4-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2229186-17-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and biotechnology. Its unique chemical properties, combined with the industry’s shift toward sustainability and innovation, position it as a molecule of significant scientific and commercial value. As research progresses, this compound is likely to emerge as a cornerstone in the development of next-generation therapeutic and agricultural solutions.